Cas no 1368449-30-2 (1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 1368449-30-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6400479
• PubChem ID: 82490643
• Update Time: 2025-06-08

1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid
• 1368449-30-2
• EN300-1858960

• Inchi： 1S/C10H13NO2/c1-6-5-8(7(2)11-6)10(3-4-10)9(12)13/h5,11H,3-4H2,1-2H3,(H,12,13)
• InChI Key： QBXMQIUJSMGBIY-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=C(C)NC=2C)CC1)=O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 1368449-30-2)

1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1368449-30-2, belongs to a class of molecules characterized by a cyclopropane ring fused with a pyrrole moiety, making it a structurally intriguing entity for synthetic and biological studies. The presence of two methyl groups at the 2 and 5 positions of the pyrrole ring enhances its electronic properties, making it a promising candidate for various chemical modifications and biological evaluations.

The structural motif of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid combines the unique reactivity of the cyclopropane ring with the nitrogen-containing heterocycle, pyrrole. Cyclopropanes are known for their high strain energy, which can be exploited in drug design to enhance binding affinity and metabolic stability. On the other hand, pyrrole derivatives are widely recognized for their biological activity, often serving as key pharmacophores in therapeutic agents targeting various diseases. The combination of these two structural features makes this compound a versatile scaffold for developing novel pharmaceuticals.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate cyclopropane units. The strained three-membered ring of cyclopropane can undergo facile ring-opening reactions, allowing for the introduction of diverse functional groups. This property has been leveraged in the synthesis of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid to explore its potential as an intermediate in drug discovery. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The methyl groups at the 2 and 5 positions of the pyrrole ring contribute to steric hindrance, which can be critical in optimizing binding interactions with biological targets.

One of the most compelling aspects of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid is its potential application in modulating neurological disorders. Pyrrole derivatives have shown promise in treating conditions such as epilepsy and depression due to their ability to interact with specific neurotransmitter receptors. The cyclopropane moiety further enhances its pharmacological profile by improving blood-brain barrier penetration and reducing metabolic degradation. Recent studies have demonstrated that derivatives of this compound exhibit significant neuroprotective effects in animal models of neurodegenerative diseases. These findings highlight the therapeutic potential of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid as a lead compound for further drug development.

The synthesis of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid presents an interesting challenge due to the need to introduce both the cyclopropane and pyrrole moieties in a regioselective manner. Advanced synthetic methodologies, such as transition-metal-catalyzed coupling reactions and organometallic transformations, have been employed to achieve this goal. These techniques allow for precise control over the molecular architecture, enabling chemists to fine-tune the properties of the compound for specific applications. For example, palladium-catalyzed cross-coupling reactions have been used to construct the pyrrole-cyclopropane core, while subsequent functional group manipulations have yielded derivatives with enhanced biological activity.

The biological evaluation of 1-(2,5-dimethyl-1H-pyrrol-3-yl)cyclopropane-1-carboxylic acid has revealed several promising characteristics. In vitro assays have shown that this compound exhibits inhibitory effects on enzymes such as COX (cyclooxygenase) and LOX (lipoxygenase), which are implicated in inflammation and pain pathways. Additionally, preclinical studies have indicated that it may possess anti-tumor properties by interfering with key signaling cascades involved in cell proliferation and survival. These findings underscore the importance of 1368449-30-2 as a valuable scaffold for developing novel therapeutics.

The role of computational chemistry in understanding the behavior of 1-(2,5-dimethyl-1H-pyrrol-3-y)cyclopropane carboxylic acid cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interaction modes with biological targets. These simulations provide insights into how structural modifications can be made to optimize pharmacological properties. For instance, computational studies have identified key residues on target proteins that interact with the cyclopropane and pyrrole moieties, guiding the design of more potent derivatives.

Future directions in research on 1368449 30 2 include exploring its potential as an intermediate in multicomponent reactions (MCRs) and exploring its role in photodynamic therapy (PDT). MCRs offer a streamlined approach to generating complex molecules from simple precursors, which could accelerate drug discovery efforts. Meanwhile, PDT involves using light-sensitive compounds to generate reactive oxygen species that kill cancer cells selectively. The unique photophysical properties of 1368449 30 2 make it an attractive candidate for such applications.

The industrial significance of (cas no1368449302) lies in its versatility as a building block for pharmaceuticals and agrochemicals. Companies specializing in fine chemicals have recognized its potential and are investing in scaling up its synthesis for commercial use. This trend reflects broader industry interest in heterocyclic compounds due to their diverse biological activities and synthetic flexibility.

In conclusion,(cas no1368449302) represents a fascinating example of how structural complexity can lead to novel pharmacological properties. Its combination of a strained cyclopropane ring with a bioactive pyrrole moiety makes it a valuable asset in drug discovery programs aimed at treating neurological disorders-inflammatory diseases-and other challenging conditions。As research continues，it is likely that new applications-and derivatives will emerge，further solidifying its importance as an intermediate-and potential therapeutic agent。